Cas no 1144035-45-9 (3,4-Dichlorobenzyl 4-(3-oxo-3-(2-oxo-2,3-dihydrobenzo[d]oxazol-6-yl)propyl)piperazine-1-carboxylate)

• Product Name: 3,4-Dichlorobenzyl 4-(3-oxo-3-(2-oxo-2,3-dihydrobenzo[d]oxazol-6-yl)propyl)piperazine-1-carboxylate
• CAS No: 1144035-45-9
• MF: C₂₂H₂₁Cl₂N₃O₅
• MW: 478.325243711472
• CID: 2853533
• PubChem ID: 25265309
• Update Time: 2025-06-23

3,4-Dichlorobenzyl 4-(3-oxo-3-(2-oxo-2,3-dihydrobenzo[d]oxazol-6-yl)propyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3,4-dichlorophenyl)methyl 4-[3-oxo-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propyl]piperazine-1-carboxylate
• 3,4-Dichlorobenzyl 4-(3-oxo-3-(2-oxo-2,3-dihydrobenzo[d]oxazol-6-yl)propyl)piperazine-1-carboxylate
• 1144035-45-9
• 3,4-Dichlorobenzyl4-(3-oxo-3-(2-oxo-2,3-dihydrobenzo[d]oxazol-6-yl)propyl)piperazine-1-carboxylate
• SCHEMBL3051242

• Inchi： 1S/C22H21Cl2N3O5/c23-16-3-1-14(11-17(16)24)13-31-22(30)27-9-7-26(8-10-27)6-5-19(28)15-2-4-18-20(12-15)32-21(29)25-18/h1-4,11-12H,5-10,13H2,(H,25,29)
• InChI Key： VDVHVSXXMAAGKZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)COC(N1CCN(CCC(C2=CC=C3C(=C2)OC(N3)=O)=O)CC1)=O)Cl

Computed Properties

• Exact Mass: 477.0858262Da
• Monoisotopic Mass: 477.0858262Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.2Ų

Additional information on 3,4-Dichlorobenzyl 4-(3-oxo-3-(2-oxo-2,3-dihydrobenzo[d]oxazol-6-yl)propyl)piperazine-1-carboxylate

3,4-Dichlorobenzyl 4-(3-Oxo-3-(2-Oxo-2,3-Dihydrobenzo[d]oxazol-6-Yl)Propyl)Piperazine-1-Carboxylate: A Comprehensive Overview

The compound 3,4-Dichlorobenzyl 4-(3-Oxo-3-(2-Oxo-2,3-Dihydrobenzo[d]oxazol-6-Yl)Propyl)Piperazine-1-Carboxylate, identified by the CAS number 1144035-45-9, represents a significant advancement in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines elements of piperazine derivatives with benzo[d]oxazole moieties, creating a structure that exhibits intriguing chemical properties.

The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and functional group compatibility. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve the desired product. The use of dichlorobenzyl groups introduces steric hindrance and electronic effects that can influence the compound's reactivity and stability. Recent studies have demonstrated that this compound exhibits promising activity in vitro, particularly in models related to neurodegenerative diseases.

One of the most notable aspects of 3,4-Dichlorobenzyl 4-(3-Oxo-3-(2-Oxo-2,3-Dihydrobenzo[d]oxazol-6-Yl)Propyl)Piperazine-1-Carboxylate is its ability to modulate key enzymes involved in cellular signaling pathways. For instance, it has shown potential as an inhibitor of certain kinases, which are critical targets in cancer therapy. The integration of the benzo[d]oxazole ring into the structure enhances its ability to interact with biological targets, making it a valuable candidate for further exploration.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature allows for efficient penetration across biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These properties are advantageous for developing drugs that require prolonged therapeutic effects. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in complex biological systems with greater accuracy.

The structural versatility of 1144035-45-9 also opens avenues for further modification and optimization. By altering substituents on the piperazine or benzo[d]oxazole rings, chemists can tailor the compound's properties to suit specific therapeutic needs. For example, introducing electron-withdrawing groups could enhance its binding affinity to target proteins, while hydrophilic modifications might improve solubility and reduce toxicity.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions that underscore the importance of reaction conditions and catalyst selection. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the production process and improving yield rates. Such innovations not only enhance the efficiency of chemical synthesis but also contribute to sustainable practices in drug development.

In conclusion, 3,4-Dichlorobenzyl 4-(3-Oxo-3-(2-Oxo-2,3-Dihydrobenzo[d]oxazol-6-Yl)Propyl)Piperazine-1-Carboxylate stands as a testament to the progress in modern organic chemistry and its applications in medicine. With its unique structure and promising biological activity, this compound continues to be a focal point for researchers seeking innovative solutions in drug discovery.